Cas no 271583-21-2 (Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-)
271583-21-2 structure
Product Name:Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-
CAS No:271583-21-2
MF:C15H14FNO2
MW:259.275567531586
CID:248010
PubChem ID:39359976
Update Time:2025-04-19
Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]-
- N-BENZYL-2-FLUOROPHENYLGLYCINE
- N-Benzyl-N-(2-fluorophenyl)glycine
- A818936
- 271583-21-2
- 2-(N-benzyl-2-fluoroanilino)acetic acid
-
- Inchi: 1S/C15H14FNO2/c16-13-8-4-5-9-14(13)17(11-15(18)19)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,19)
- InChI Key: KYFMAZVVEIYUJJ-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N(CC(=O)O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 259.101
- Monoisotopic Mass: 259.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.247
- Boiling Point: 387°Cat760mmHg
- Flash Point: 187.9°C
Benzeneacetic acid,2-fluoro-a-[(phenylmethyl)amino]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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